4-Bromo-3-fluorothiophenol

Specification

• CAS No.: 942473-86-1
• Molecular Formula: C6H4BrFS
• Molecular Weight: 207.07 g/mol
• IUPAC Name: 4-bromo-3-fluorobenzenethiol
• Standard InChI: InChI=1S/C6H4BrFS/c7-5-2-1-4(9)3-6(5)8/h1-3,9H
• Standard InChI Key: QWSUMJXRROQYPN-UHFFFAOYSA-N
• SMILES: C1=CC(=C(C=C1S)F)Br
• Canonical SMILES: C1=CC(=C(C=C1S)F)Br

Introduction

4-Bromo-3-fluorothiophenol is a chemical compound with the molecular formula C₆H₄BrFS and a molecular weight of 207.06 g/mol. It belongs to the class of organosulfur compounds, featuring a thiophenol structure with bromine and fluorine substituents at the 4 and 3 positions, respectively. This unique substitution pattern contributes to its distinct chemical properties and reactivity, making it a valuable compound in various fields of research and industry.

Safety and Handling

4-Bromo-3-fluorothiophenol is classified as hazardous under the CLP (Classification, Labelling and Packaging) regulations. It is harmful if swallowed, in contact with skin, or if inhaled, causing skin irritation and serious eye irritation. It may also cause respiratory irritation.

Precautions for Handling

• Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, eye protection, and face protection.

• Ventilation: Use only outdoors or in a well-ventilated area.

• Respiratory Protection: A self-contained breathing apparatus should be available in case of emergency.

Table: Hazard Statements and Precautions

Hazard Statement	Precautionary Statement
H302: Harmful if swallowed	P301+P312+P330: If swallowed, call a poison center or doctor/physician if you feel unwell. Rinse mouth.
H314: Causes severe skin burns and eye damage	P260: Do not breathe dust/vapours. P280: Wear protective gloves/protective clothing/eye protection/face protection.
H315: Causes skin irritation	P271: Use only outdoors or in a well-ventilated area.

Research and Applications

While specific research applications of 4-Bromo-3-fluorothiophenol are not extensively documented, its structural similarities to other thiophenols suggest potential uses in organic synthesis and biochemical studies. The presence of bromine and fluorine substituents enhances its reactivity and could make it useful in developing novel compounds for various industries.

Synthesis and Availability

4-Bromo-3-fluorothiophenol is available from several chemical suppliers, including Apollo Scientific and BLD Pharm, though it may be temporarily out of stock at some vendors.

Table: Suppliers and Availability

Supplier	Availability
Apollo Scientific	Available for purchase
BLD Pharm	Temporarily out of stock